3,9-Dimethoxy-5,6-dihydrotetraphen-7-OL

• CAS RN: 362689-32-5
• Molecular Formula: C20H18O3
• Molecular Weight: 306.4 g/mol
• IUPAC Name: 3,9-dimethoxy-5,6-dihydrobenzo[a]anthracen-7-ol
• InChI: InChI=1S/C20H18O3/c1-22-14-6-8-16-12(9-14)4-7-17-19(16)10-13-3-5-15(23-2)11-18(13)20(17)21/h3,5-6,8-11,21H,4,7H2,1-2H3
• InChI Key: ONNZDKMXDZGECI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C3=C(CC2)C(=C4C=C(C=CC4=C3)OC)O

Description

3,9-Dimethoxy-5,6-dihydrotetraphen-7-OL is a useful research compound. Its molecular formula is C20H18O3 and its molecular weight is 306.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The compound 3,9-dimethoxy-7-hydroxy-5,6-dihydro-benz[a]anthracene (compounds 23) was prepared analogously to compound 16 in example 5. To a solution of 600 mg of 23 in 10 ml of DMF was added in portions 600 mg of 2,3,4,4,5,6-hexachlorocyclohexa-2,5-dien-1-one. The mixture was then stirred at 40° C. for 4 hr. Then the reaction was poured into water and the product extracted with ethyl acetate. The crude material was passed through a silicagel column (hept./eth.ac.) and finally triturated with heptane-diisopropyl ether to provide 280 mg of 24 as orange crystals; Mp 140-141° C., Rf 0.28 (hept./eth.ac. 7/3) starting material Rf 0.30.